N-(3,5-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C15H10Cl2N2O3/c16-9-5-10(17)7-11(6-9)18-14(20)8-19-12-3-1-2-4-13(12)22-15(19)21/h1-7H,8H2,(H,18,20)
• InChI Key: BDFKQDCDQJIYPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H10Cl2N2O3
• Molecular Weight: 337.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-(2-oxo-1,3-benzoxazol-3(2H)-yl)acetamide, commonly known as DCF, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DCF belongs to the family of benzoxazole derivatives and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of DCF is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. DCF has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
DCF has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and modulate the activity of various signaling pathways. DCF has also been shown to induce cell cycle arrest and apoptosis in cancer cells, suggesting its potential as an anti-tumor agent.

Advantages and Limitations for Lab Experiments

DCF has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. DCF is also stable under a wide range of conditions, making it suitable for use in various assays. However, DCF has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DCF. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of DCF. Another area of research is the identification of the specific molecular targets of DCF and the elucidation of its mechanism of action. Further studies are also needed to investigate the potential therapeutic applications of DCF in various diseases, including neurodegenerative diseases and cancer.
Conclusion
In conclusion, DCF is a promising compound with potential therapeutic applications in various diseases. Its multi-step synthesis process, anti-inflammatory, anti-tumor, and anti-microbial properties, and potential neuroprotective effects make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

DCF has been shown to exhibit a wide range of biological activities, making it a potential candidate for the treatment of various diseases. Recent studies have shown that DCF possesses anti-inflammatory, anti-tumor, and anti-microbial properties. DCF has also been shown to have potential neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.